Cas no 18102-22-2 (Benzene,1-(chloromethyl)-2,5-dimethyl-3-nitro-)

Benzene,1-(chloromethyl)-2,5-dimethyl-3-nitro- Properties

Names and Identifiers

• Benzene,1-(chloromethyl)-2,5-dimethyl-3-nitro-
• 1-(Chloromethyl)-2,5-dimethyl-3-nitrobenzene
• 1-(CHLOROMETHYL)-2,5-DIMETHYL-3-NITRO-BENZENE
• 1-chloromethyl-2,5-dimethyl-3-nitro-benzene
• 2,5-dimethyl-3-nitrobenzyl chloride
• 2,5-dimethyl-3-nitrobenzyl-chloride
• 3-Chloromethyl-2,5-dimethylnitrobenzol
• 6-Chlormethyl-2-nitro-p-xylol
• AG-E-31103
• AGN-PC-00PZ28
• CTK4D7780
• I14-37743
• SureCN5200633
• SCHEMBL5200633
• DTXSID40575808
• 18102-22-2
• AKOS015911596
• SWQXXMKOWPDMLW-UHFFFAOYSA-N
• +Expand

• InChIKey： SWQXXMKOWPDMLW-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10ClNO2/c1-6-3-8(5-10)7(2)9(4-6)11(12)13/h3-4H,5H2,1-2H3
• SMILES： ClCC1C=C(C)C=C([N+]([O-])=O)C=1C

Computed Properties

• Exact Mass: 199.0401
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 199.0400063g/mol
• Heavy Atom Count: 13
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14